2,6-Dichloro-4-cyclopropylpyridine

• Molecular Formula: C8H7Cl2N
• Molecular Weight: 188.05 g/mol
• IUPAC Name: 2,6-dichloro-4-cyclopropylpyridine
• InChI: InChI=1S/C8H7Cl2N/c9-7-3-6(5-1-2-5)4-8(10)11-7/h3-5H,1-2H2
• InChI Key: MREYJQUGBMOFEN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC(=C2)Cl)Cl

Description

2,6-Dichloro-4-cyclopropylpyridine is a useful research compound. Its molecular formula is C8H7Cl2N and its molecular weight is 188.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cyclopropylzinc bromide (0.5 M in tetrahydrofuran, 15 mL, 7.3 mmol) was added to a mixture of 2,6-dichloro-4-iodopyridine (1.0 g, 3.65 mmol) and tetrakis(triphenylphosphine)palladium(0) (211 mg, 0.182 mmol) in anhydrous tetrahydrofuran (10 mL) at 0° C. After being stirred at room temperature for 4 hours, the reaction mixture was filtered, and the filtrate was concentrated under reduced pressure. The residue was purified by column chromatography on silica gel (petroleum ether: ethyl acetate=100:1) to provide 2,6-dichloro-4-cyclopropylpyridine. MS ESI calc'd. for C8H8Cl2N [M+H]+ 188. found 188. 1H NMR: (400 MHz, CDCl3) δ 6.89 (s, 2H), 1.87-1.80 (m, 1H), 1.18-1.13 (m, 2H), 0.84-0.80 (m, 2H).